CALCIUM PICRATE X-HYDRATE CALCIUM PICRATE X-HYDRATE
Brand Name: Vulcanchem
CAS No.: 16824-78-5
VCID: VC0104147
InChI: InChI=1S/2C6H3N3O7.Ca/c2*10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16;/h2*1-2,10H;/q;;+2/p-2
SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].[Ca+2]
Molecular Formula: C12H4CaN6O14
Molecular Weight: 496.27 g/mol

CALCIUM PICRATE X-HYDRATE

CAS No.: 16824-78-5

Main Products

VCID: VC0104147

Molecular Formula: C12H4CaN6O14

Molecular Weight: 496.27 g/mol

CALCIUM PICRATE X-HYDRATE - 16824-78-5

CAS No. 16824-78-5
Product Name CALCIUM PICRATE X-HYDRATE
Molecular Formula C12H4CaN6O14
Molecular Weight 496.27 g/mol
IUPAC Name calcium;2,4,6-trinitrophenolate
Standard InChI InChI=1S/2C6H3N3O7.Ca/c2*10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16;/h2*1-2,10H;/q;;+2/p-2
Standard InChIKey IMPNEEMVYLGDTR-UHFFFAOYSA-L
SMILES C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].[Ca+2]
Canonical SMILES C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].[Ca+2]
Synonyms CALCIUM PICRATE X-HYDRATE
PubChem Compound 12601272
Last Modified Nov 11 2021
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